Cas no 244277-75-6 (3,5,7,15-Tetraacetoxy-9- nicotinoyloxy-6(17),11-jatrophadien-14-one)

• Product Name: 3,5,7,15-Tetraacetoxy-9- nicotinoyloxy-6(17),11-jatrophadien-14-one
• CAS No: 244277-75-6
• Molecular Formula: C₃₄H₄₃NO₁₁
• Molecular Weight: 641.72191
• CID: 1080658
• PubChem ID: 10326811

3,5,7,15-Tetraacetoxy-9- nicotinoyloxy-6(17),11-jatrophadien-14-one Properties

Names and Identifiers

• 3,5,7,15-Tetraacetoxy-9- nicotinoyloxy-6(17),11-jatrophadien-14-one
• 3,5,7,15-Tetraacetoxy-9- nicotinoyloxy-6(17),11-jatrophadien-14-one
• 3,5,7,15-Tetraacetoxy-9-nicotin
• 3,5,7,15-Tetraacetoxy-9- nicotin
• AKOS040761070
• 244277-75-6
• [(1S,2S,3aR,5R,6E,9R,11R,13R,13aR)-1,3a,11,13-tetraacetyloxy-2,5,8,8-tetramethyl-12-methylidene-4-oxo-2,3,5,9,10,11,13,13a-octahydro-1H-cyclopenta[12]annulen-9-yl] pyridine-3-carboxylate
• 3,5,7,15-Tetraacetoxy-9-nicotinoyloxy-6(17),11-jatrophadien-14-one
• CHEMBL420402

• InChIKey： TXGHOMTZFCIHDL-JLACXKQRSA-N
• Inchi： InChI=1S/C34H43NO11/c1-18-12-13-33(8,9)27(45-32(41)25-11-10-14-35-17-25)15-26(42-21(4)36)20(3)30(44-23(6)38)28-29(43-22(5)37)19(2)16-34(28,31(18)40)46-24(7)39/h10-14,17-19,26-30H,3,15-16H2,1-2,4-9H3/b13-12+/t18-,19+,26-,27-,28-,29+,30+,34-/m1/s1
• SMILES： C[C@H]1C[C@]2([C@H]([C@H]1OC(=O)C)[C@H](C(=C)[C@@H](C[C@H](C(/C=C/[C@H](C2=O)C)(C)C)OC(=O)C3=CN=CC=C3)OC(=O)C)OC(=O)C)OC(=O)C

Computed Properties

• Exact Mass: 641.28361119g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 11
• Monoisotopic Mass: 641.28361119g/mol
• Heavy Atom Count: 46
• Complexity: 1260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Boiling Point: 669.2±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 358.5±31.5 °C
• Solubility: Almost insoluble (0.062 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Jatrophane and cyclojatrophane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Jatrophane and cyclojatrophane diterpenoids